Tert-butyl (2-(((6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)amino)-2-oxoethyl)carbamate

• IUPAC Name: tert-butyl N-[2-[(6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methylamino]-2-oxoethyl]carbamate
• InChI: InChI=1S/C14H20N6O4/c1-14(2,3)24-13(22)16-8-11(21)15-7-10-18-17-9-5-6-12(23-4)19-20(9)10/h5-6H,7-8H2,1-4H3,(H,15,21)(H,16,22)
• InChI Key: OMDIFLORQNSDCI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC(=O)NCC1=NN=C2N1N=C(C=C2)OC
• Molecular Formula: C14H20N6O4
• Molecular Weight: 336.35 g/mol
• CAS No.: 2034326-28-6

Description

Tert-butyl (2-(((6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)amino)-2-oxoethyl)carbamate is a useful research compound. Its molecular formula is C14H20N6O4 and its molecular weight is 336.352. The purity is usually 95%.
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Scientific Research Applications

Antioxidant Activity

Tert-butyl derivatives, including compounds structurally related to the specific chemical , have been investigated for their antioxidant properties. A study by Novodvorskyi et al. (2020) synthesized derivatives of 8H-[1,2,4]triazolo[4,3-b][1,2,4]triazine-7-ones, which showed both antioxidant and prooxidant properties depending on their structure. The introduction of certain substituents into the benzene ring, such as F, Cl, Br, and COOMe, led to a decrease in antioxidant properties, while derivatives with a hydroxyl group and an additional oxyalkyl fragment showed increased activity (Novodvorskyi, Bahlai, Komarov, & Demchenko, 2020).

Antiproliferative Activity

M. Ilić et al. (2011) explored the antiproliferative activity of [1,2,4]triazolo[4,3-b]pyridazin derivatives. These compounds inhibited the proliferation of endothelial and tumor cells, highlighting their potential in cancer research (Ilić, Ilaš, Liekens, Mátyus, & Kikelj, 2011).

Synthesis of Functionalized Compounds

In the field of synthetic chemistry, various studies have been conducted to explore the synthesis of functionalized compounds containing pyridazine and related moieties. These studies contribute to the development of novel compounds with potential pharmaceutical applications. For instance, J. Svete (2005) used 3-aminopyridazines and 3-hydrazinopyridazines as building blocks to prepare a variety of functionalized compounds containing pyridazine rings (Svete, 2005).

Potential as Inhibitors and Antagonists

Compounds related to tert-butyl derivatives have been evaluated for their potential as inhibitors and antagonists in various biological applications. For instance, a study by M. Falsini et al. (2019) designed dual antioxidant-human A2A adenosine receptor antagonists, demonstrating their potential in neuropathic pain treatment (Falsini et al., 2019).

Mechanism of Action

Target of Action

Compounds with similar structures, such as triazolo[4,3-a]pyrazine derivatives, have been found to exhibit antibacterial activities against both gram-positive staphylococcus aureus and gram-negative escherichia coli strains . Therefore, it is plausible that this compound may also target bacterial cells.

Mode of Action

Based on the antibacterial activity of structurally similar compounds, it can be hypothesized that this compound may interfere with essential bacterial processes, leading to the inhibition of bacterial growth .

Biochemical Pathways

Given the potential antibacterial activity, it may interfere with bacterial protein synthesis, dna replication, or other vital processes, leading to bacterial cell death .

Result of Action

Based on the potential antibacterial activity, the result of the compound’s action may be the inhibition of bacterial growth and proliferation .

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, if the compound is volatile, it could pose an inhalation hazard.

Future Directions

Future research could focus on synthesizing this compound and studying its properties in more detail. If the compound shows promising properties, it could be further developed for specific applications.